Cas no 593-03-3 (Hexadecan-3-ol)

• Product Name: Hexadecan-3-ol
• CAS No: 593-03-3
• MF: C₁₆H₃₄O
• MW: 242.44056558609
• MDL: MFCD00051480
• CID: 38616
• PubChem ID: 79052
• Update Time: 2025-04-18

Hexadecan-3-ol Chemical and Physical Properties

Names and Identifiers

• Hexadecan-3-ol
• 3-HEXADECANOL
• EINECS 209-781-4
• n-Hexadecanol-3
• 8826AB
• RP28532
• IMED1136796626
• EN002626
• AX8164197
• 593H033
• AS-40049
• CHEBI:197390
• DTXSID60870645
• 3-hydroxyhexadecane
• FT-0615778
• SCHEMBL133933
• AKOS005063329
• J-512588
• ethyl n-tridecyl carbinol
• MFCD00051480
• NS00043184
• CS-0068715
• 593-03-3
• DB-001258
• NU94NZ5JPT
• DTXCID40818348
• (+/-)-3-Hexadecanol
• 209-781-4

• MDL： MFCD00051480
• Inchi： 1S/C16H34O/c1-3-5-6-7-8-9-10-11-12-13-14-15-16(17)4-2/h16-17H,3-15H2,1-2H3
• InChI Key： ACDUHTSVVVHMGU-UHFFFAOYSA-N
• SMILES： OC(CC)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 242.26100
• Monoisotopic Mass: 242.260966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 13
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.1
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0.8000
• Melting Point: 50°C
• Boiling Point: 315.27°C (estimate)
• Flash Point: 118.6 °C
• Refractive Index: 1.4260 (estimate)
• PSA: 20.23000
• LogP: 5.45840
• FEMA: 2042

Hexadecan-3-ol Security Information

• Packing Group：I; II; III
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols